Cas no 2026273-63-0 (3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde
• CAS No: 2026273-63-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5941565
• PubChem ID: 165601563
• Update Time: 2025-06-07

3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde
• 2026273-63-0
• EN300-1623200

• Inchi： 1S/C9H16O3/c1-8(5-11-2)9(6-10)3-4-12-7-9/h6,8H,3-5,7H2,1-2H3
• InChI Key： NJNNLDPGLYCQOT-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)C(C)COC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde

Introduction to 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde (CAS No. 2026273-63-0)

3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2026273-63-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxolane derivative features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The compound's molecular structure, characterized by a five-membered heterocyclic ring substituted with an aldehyde group and an isobutyl moiety, positions it as a versatile intermediate in the synthesis of more complex molecules.

The aldehyde functionality at the third position of the oxolane ring in 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde makes it a valuable building block for the construction of larger, more intricate scaffolds. This feature is particularly useful in medicinal chemistry, where aldehydes serve as critical electrophiles in various coupling reactions, including condensation reactions with amines to form amides and Schiff bases. The presence of the isobutyl group further enhances the compound's reactivity, allowing for diverse chemical transformations that can be tailored to specific synthetic needs.

Recent advancements in the field of organometallic chemistry have highlighted the utility of oxolane derivatives like 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde in cross-coupling reactions. For instance, palladium-catalyzed reactions have demonstrated the ability to introduce aryl or vinyl groups at the reactive sites of this compound, expanding its synthetic toolkit. Such transformations are pivotal in the development of novel pharmaceuticals, where precise control over molecular architecture is essential for achieving desired biological activities.

In the context of drug discovery, 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde has been explored as a precursor for bioactive molecules. Its structural motif is reminiscent of several known pharmacophores, suggesting potential therapeutic applications. For example, modifications at the aldehyde and isobutyl positions could yield derivatives with enhanced binding affinity to target proteins or enzymes. This adaptability makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new lead compounds.

The compound's solubility profile and stability under various conditions have also been subjects of interest. Studies indicate that 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde exhibits reasonable solubility in common organic solvents, facilitating its use in solution-phase synthesis. Additionally, its stability under mild reaction conditions suggests that it can be handled without stringent requirements, which is advantageous for large-scale production and purification processes.

From a computational chemistry perspective, 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde has been investigated using density functional theory (DFT) to understand its electronic structure and reactivity. These theoretical studies have provided insights into the optimization of reaction conditions and the prediction of product outcomes, thereby streamlining experimental efforts. The integration of experimental data with computational modeling has become increasingly important in modern synthetic chemistry, enabling researchers to design more efficient synthetic routes.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde, with its unique oxolane core, aligns well with this trend. Researchers are exploring its potential as an intermediate in the synthesis of antiviral and anticancer agents, leveraging its structural features to modulate biological activity. The ability to fine-tune its properties through functional group modifications offers a promising avenue for developing next-generation therapeutics.

In conclusion, 3-(1-methoxypropan-2-yl)oxolane-3-carbaldehyde (CAS No. 2026273-63-0) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its structural versatility, reactivity profile, and potential therapeutic relevance make it a valuable asset for chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.